Cas no 1056157-16-4 (4-Ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol)
4-Ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
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- EN300-782469
- 1056157-16-4
- 4-ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol
- SCHEMBL1544025
- 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(4-pyridazinyl)-
- 4-Ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol
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- Inchi: 1S/C8H9N5S/c1-2-13-7(11-12-8(13)14)6-3-4-9-10-5-6/h3-5H,2H2,1H3,(H,12,14)
- InChI Key: NXFZWRZTFFJKCQ-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2=CN=NC=C2)N1CC
Computed Properties
- Exact Mass: 207.05786648g/mol
- Monoisotopic Mass: 207.05786648g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 85.5Ų
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Boiling Point: 364.1±34.0 °C(Predicted)
- pka: 7.23±0.20(Predicted)
4-Ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-782469-1.0g |
4-ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol |
1056157-16-4 | 95% | 1.0g |
$842.0 | 2024-05-22 | |
| Enamine | EN300-782469-0.05g |
4-ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol |
1056157-16-4 | 95% | 0.05g |
$707.0 | 2024-05-22 | |
| Enamine | EN300-782469-0.1g |
4-ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol |
1056157-16-4 | 95% | 0.1g |
$741.0 | 2024-05-22 | |
| Enamine | EN300-782469-0.25g |
4-ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol |
1056157-16-4 | 95% | 0.25g |
$774.0 | 2024-05-22 | |
| Enamine | EN300-782469-0.5g |
4-ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol |
1056157-16-4 | 95% | 0.5g |
$809.0 | 2024-05-22 | |
| Enamine | EN300-782469-2.5g |
4-ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol |
1056157-16-4 | 95% | 2.5g |
$1650.0 | 2024-05-22 | |
| Enamine | EN300-782469-5.0g |
4-ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol |
1056157-16-4 | 95% | 5.0g |
$2443.0 | 2024-05-22 | |
| Enamine | EN300-782469-10.0g |
4-ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol |
1056157-16-4 | 95% | 10.0g |
$3622.0 | 2024-05-22 |
4-Ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 4-Ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol
Comprehensive Overview of 4-Ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1056157-16-4)
The compound 4-Ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1056157-16-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyridazine ring with a 1,2,4-triazole scaffold, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive compound, given its ability to interact with biological targets. The presence of a thiol group further enhances its reactivity, enabling it to participate in diverse chemical reactions.
In recent years, the demand for heterocyclic compounds like 4-Ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol has surged due to their versatility in drug discovery. This compound is often explored for its potential antimicrobial, anti-inflammatory, and antioxidant properties. Its pyridazine-triazole hybrid structure is particularly appealing for designing small-molecule inhibitors, which are crucial in targeting enzymes and receptors involved in diseases. The CAS No. 1056157-16-4 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.
One of the key trends in the scientific community is the search for sustainable synthetic methods to produce such compounds. 4-Ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol can be synthesized using green chemistry approaches, minimizing environmental impact. Researchers are also investigating its structure-activity relationship (SAR) to optimize its efficacy. Questions like "How does the ethyl group influence its bioactivity?" or "What are the solubility characteristics of this compound?" are commonly raised in forums and research papers.
The compound's molecular weight and logP value are critical parameters for its pharmacokinetic profile. Its pyridazine moiety contributes to its hydrogen-bonding capacity, which is essential for binding to biological targets. Additionally, the thiol group offers opportunities for derivatization, allowing chemists to create analogs with improved properties. This flexibility makes CAS No. 1056157-16-4 a valuable building block in combinatorial chemistry.
From an industrial perspective, 4-Ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol is often discussed in the context of intellectual property and patent applications. Companies are keen to explore its commercial potential, especially in personalized medicine and precision agriculture. Its low toxicity profile and high selectivity make it a candidate for further development. Searches related to "synthesis optimization" and "scalable production" of this compound are prevalent in technical literature.
In conclusion, 4-Ethyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1056157-16-4) represents a fascinating area of research with broad implications. Its multifunctional structure and adaptability position it as a compound of interest for future innovations. As the scientific community continues to unravel its potential, this molecule is likely to play a pivotal role in advancing therapeutic and agrochemical solutions.
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